GPBAR1 (G Protein-Coupled Bile Acid Receptor 1)

Target Description

GPBAR1, also known as TGR5, is a G protein-coupled receptor activated by bile acids. Expressed in various tissues including the intestine, liver, and immune cells, GPBAR1 plays a crucial role in regulating glucose and lipid metabolism, energy expenditure, and inflammation. Its activation by bile acids leads to downstream signaling pathways that influence insulin sensitivity, gut hormone secretion, and immune responses, making it a promising therapeutic target for metabolic diseases, inflammatory conditions, and liver disorders.